Cas no 65627-27-2 (3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE)
65627-27-2 structure
Product name:3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE
3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE Chemical and Physical Properties
Names and Identifiers
-
- 3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE
- 2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate
- 65627-27-2
- EN300-7273884
-
- Inchi： InChI=1S/C13H18O3S/c1-5-13(3,4)10-16-17(14,15)12-8-6-11(2)7-9-12/h5-9H,1,10H2,2-4H3
- InChI Key： VFEKALAETSUKSC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 254.09766561Da
- Monoisotopic Mass: 254.09766561Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8Ų
- XLogP3: 3.4
3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7273884-0.1g |
2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate |
65627-27-2 | 0.1g |
$439.0 | 2023-05-30 | ||
| Enamine | EN300-7273884-1.0g |
2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate |
65627-27-2 | 1g |
$499.0 | 2023-05-30 | ||
| Enamine | EN300-7273884-2.5g |
2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate |
65627-27-2 | 2.5g |
$978.0 | 2023-05-30 | ||
| Enamine | EN300-7273884-10.0g |
2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate |
65627-27-2 | 10g |
$2146.0 | 2023-05-30 | ||
| Enamine | EN300-7273884-0.05g |
2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate |
65627-27-2 | 0.05g |
$419.0 | 2023-05-30 | ||
| Enamine | EN300-7273884-5.0g |
2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate |
65627-27-2 | 5g |
$1448.0 | 2023-05-30 | ||
| Enamine | EN300-7273884-0.25g |
2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate |
65627-27-2 | 0.25g |
$459.0 | 2023-05-30 | ||
| Enamine | EN300-7273884-0.5g |
2,2-dimethylbut-3-en-1-yl 4-methylbenzene-1-sulfonate |
65627-27-2 | 0.5g |
$479.0 | 2023-05-30 |
3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE Related Literature
-
3. Stapling of unprotected helical peptides via photo-induced intramolecular thiol–yne hydrothiolation†Yuan Tian,Jingxu Li,Hui Zhao,Xiangze Zeng,Dongyuan Wang,Qisong Liu,Xiaogang Niu,Xuhui Huang,Naihan Xu,Zigang Li Chem. Sci., 2016,7, 3325-3330
-
Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
-
Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
65627-27-2 (3-BUTEN-1-OL, 2,2-DIMETHYL-, 4-METHYLBENZENESULFONATE) Related Products
- 1904577-98-5(Tert-butyl 3-amino-3-(naphthalen-1-yl)propanoate)
- 2763754-98-7(5-Fluoro-2-[2-(4-fluorophenyl)-1,3-thiazole-5-sulfonamido]benzoic acid)
- 1093661-22-3((3R,4R)-pyrrolidine-3,4-dicarboxylic acid)
- 562792-85-2(6-(4-Ethylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)
- 1207037-54-4(4-butoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide)
- 1048011-75-1(3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid)
- 2580094-99-9(rac-(3R,4R)-1-(benzyloxy)carbonyl-4-fluoropyrrolidine-3-carboxylic acid)
- 2680715-52-8(benzyl N-(5-iodo-4-methylpyridin-2-yl)carbamate)
- 2137988-60-2(5-Isothiazolepropanoic acid, 4-bromo-α,α-difluoro-)
- 1550708-13-8(1-(3-fluoro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
